1-[4-(benzyloxy)-3-methoxyphenyl]-1-propanone

• IUPAC Name: 1-(3-methoxy-4-phenylmethoxyphenyl)propan-1-one
• InChI: InChI=1S/C17H18O3/c1-3-15(18)14-9-10-16(17(11-14)19-2)20-12-13-7-5-4-6-8-13/h4-11H,3,12H2,1-2H3
• InChI Key: IVIYWFORLJOGDS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=C(C=C1)OCC2=CC=CC=C2)OC
• Molecular Formula: C17H18O3
• DSSTOX Substance ID: DTXSID80286729
• Molecular Weight: 270.32 g/mol
• CAS RN: 1835-15-0

Description

1-[4-(benzyloxy)-3-methoxyphenyl]-1-propanone, also known as BMK, is a key precursor in the synthesis of illegal drugs such as methamphetamine and MDMA. BMK is a colorless liquid with a chemical formula of C14H16O3 and a molecular weight of 232.28 g/mol. Due to its illicit use, BMK is a highly regulated substance in many countries. However, it has also been studied for its potential scientific research applications.

Scientific Research Applications

Synthesis and Derivative Formation

• Lignin Model Glycosides : The compound has been used in the preparation of lignin model glycosides, providing insights into the synthesis of complex organic structures (Helm, Toikka, Li, & Brunow, 1997).

• Formation in Acid Treatment of Birch Lignin : Studies show its formation as a significant reaction product in the acid treatment of birch lignin, indicating its relevance in understanding lignin chemistry and potentially in the pulping process (Li, Lundquist, & Stenhagen, 1996).

• Photoreaction with Electron Donors : Research on the photoreaction of aromatic alpha, beta-epoxy ketones, including derivatives of 1-[4-(benzyloxy)-3-methoxyphenyl]-1-propanone, provides insights into selective conversion to beta-diketones and beta-hydroxy ketones (Hasegawa, Ishiyama, Fujita, Kato, & Abe, 1997).

Application in Material Science

• Photoluminescent Properties : The compound has been involved in the synthesis of photoluminescent materials, which are significant in the development of new light-emitting devices and materials science (Lowe & Weder, 2002).

Biological and Medicinal Applications

• Antioxidant and Anti-inflammatory Activities : Derivatives of trans-anethole, structurally related to 1-[4-(benzyloxy)-3-methoxyphenyl]-1-propanone, have shown significant antioxidant and anti-inflammatory activities, suggesting potential medicinal applications (Freire, Morais, Catunda-Junior, & Pinheiro, 2005).

• Metabolism Studies : Studies on the metabolism of related smoke flavor compounds in rats reveal important insights into the metabolic pathways and potential health effects of similar compounds (Jodynis-Liebert, 1993).

• Degradation of Lignin Model Compounds : Research demonstrates its involvement in the degradation of lignin model compounds, which is crucial for understanding the breakdown of lignin in nature and for applications in bio-refining (Kawai, Asukai, Ohya, Okita, Ito, & Ohashi, 1999).

• Synthesis of Morpholine Derivatives : The compound has been used in the synthesis of morpholine derivatives, which have applications in various fields including pharmaceuticals (Bin, 2011).